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Compound of Interest

Compound Name: 9,10-Dimethylanthracene

Cat. No.: B165754 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 9,10-
Dimethylanthracene, tailored for researchers, scientists, and drug development professionals.

Following these procedures is critical for ensuring laboratory safety and environmental

protection.

Immediate Safety and Handling
Before handling 9,10-Dimethylanthracene for disposal, it is imperative to be aware of its

hazards. This substance is harmful if inhaled or in contact with skin, and may cause allergic

skin reactions or asthma-like symptoms.[1][2] It is classified as a combustible solid.[3]

Personal Protective Equipment (PPE) is mandatory. Always wear:

Gloves: Chemical-resistant gloves.

Protective Clothing: A lab coat or other protective garments.

Eye/Face Protection: Safety glasses or goggles.[3][4]

Respiratory Protection: In case of inadequate ventilation or potential for dust/aerosol

formation, use a dust mask (e.g., N95 type) or a self-contained breathing apparatus.[1][3][4]
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The recommended method for the disposal of 9,10-Dimethylanthracene is through a licensed

hazardous waste disposal company, typically involving high-temperature incineration.[5]

Step 1: Waste Collection and Storage

Avoid Mixing: Do not mix 9,10-Dimethylanthracene waste with other waste streams. Keep it

in its original container whenever possible.[5]

Container Management: If the original container is not available, use a suitable, clearly

labeled, and tightly sealed container to prevent leaks or spills.[2] Handle contaminated

packaging and any materials used for cleanup (e.g., absorbent pads, gloves) in the same

manner as the chemical itself.[1][5]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as oxidizing agents.[5][6] The storage area should be secure

and accessible only to authorized personnel.

Step 2: Accidental Spill Cleanup

Ensure Safety: Evacuate non-essential personnel from the area. Ensure adequate

ventilation.[2][5]

Containment: Prevent the spill from entering drains or water sources.[1][2]

Cleanup: For solid spills, carefully sweep up the material without creating dust.[2][5] Use an

absorbent material like sand, diatomite (kieselgur), or a universal binder for any solutions.[1]

Collection: Place all contaminated materials into a suitable, labeled container for disposal.[2]

Decontamination: Clean the spill area thoroughly. Wash hands and any exposed skin with

soap and water.[1] Contaminated clothing should be removed and washed before reuse.[1]

Step 3: Professional Disposal

Engage a Licensed Vendor: Contact a certified hazardous waste disposal company to

arrange for pickup and disposal. Inform them of the chemical identity (9,10-
Dimethylanthracene, CAS No. 781-43-1).
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Follow Regulations: Waste disposal must be in accordance with all local, regional, and

national hazardous waste regulations.[5][6] As a polycyclic aromatic hydrocarbon (PAH), this

chemical may be subject to specific regulations like the Resource Conservation and

Recovery Act (RCRA) in the United States.[7]

Recommended Disposal Method: The standard procedure is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[5] Rotary kiln incineration at temperatures between 820°C and 1,600°C is

effective for PAHs.[7]

Crucially, do not empty 9,10-Dimethylanthracene into drains or dispose of it in the regular

trash.[1]

Hazard and Disposal Data Summary
The following table summarizes key quantitative and qualitative data for 9,10-
Dimethylanthracene.
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Parameter Data Reference(s)

GHS Hazard Statements

H312 (Harmful in contact with

skin), H332 (Harmful if

inhaled), H317 (May cause an

allergic skin reaction), H334

(May cause allergy or asthma

symptoms or breathing

difficulties if inhaled), H351

(Suspected of causing cancer).

[2][3][8]

Signal Word Danger [3]

Physical State Solid, crystals [3][6]

Storage Class Code 11 (Combustible Solids) [3]

Water Hazard Class (WGK)
WGK 3 (severely hazardous to

water)
[3]

Melting Point 182-184 °C [3]

Primary Disposal Method
Incineration via a licensed

industrial combustion plant.
[1][5]

General PAH Incineration
Rotary kiln incineration at 820–

1,600 °C.
[7]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 9,10-
Dimethylanthracene.
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Preparation & Collection

Professional Disposal

Critical Prohibitions

Identify 9,10-Dimethylanthracene Waste

Wear Full PPE
(Gloves, Goggles, Lab Coat, Respirator)

Collect Waste in a Labeled,
Sealed Container

Clean Up Spills Using
Absorbent Material (No Dust) DO NOT Pour Down Drain DO NOT Dispose in Regular Trash

Store in a Cool, Dry,
Well-Ventilated Area

Contact Licensed Hazardous
Waste Disposal Company

Arrange for Professional
Transport and Disposal

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the safe collection, storage, and disposal of 9,10-Dimethylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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